Cas no 4475-59-6 (Benzene, 1-(4-fluorophenoxy)-2-nitro-)

• Product Name: Benzene, 1-(4-fluorophenoxy)-2-nitro-
• CAS No: 4475-59-6
• MF: C₁₂H₈FNO₃
• MW: 233.195226669312
• CID: 1516735
• PubChem ID: 961127
• Update Time: 2025-04-21

Benzene, 1-(4-fluorophenoxy)-2-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(4-fluorophenoxy)-2-nitro-
• 1-(4-Fluorophenoxy)-2-nitrobenzene
• 4475-59-6
• 2-(4-Fluorophenoxy)-1-nitrobenzene
• LYUGUAHSQDRBNF-UHFFFAOYSA-N
• SCHEMBL1283885
• 4-fluorophenoxy-1-nitrobenzene

• Inchi： 1S/C12H8FNO3/c13-9-5-7-10(8-6-9)17-12-4-2-1-3-11(12)14(15)16/h1-8H
• InChI Key： LYUGUAHSQDRBNF-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)OC1C=CC=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 233.04884
• Monoisotopic Mass: 233.049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 55A^2

Experimental Properties

• PSA: 52.37